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Compound of Interest

Compound Name: 2-(Benzyloxy)phenol

Cat. No.: B123662

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for 2-(Benzyloxy)phenol, including detailed operational and disposal plans to
ensure laboratory safety and procedural clarity.

Hazard Identification and Safety Data Summary
2-(Benzyloxy)phenol is classified with the following hazards:
e H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3]

o H335: May cause respiratory irritation.[1][2][3]

The signal word for this chemical is "Warning".[1][2][3] It is crucial to avoid contact with skin
and eyes, and to not breathe in dust or vapors.[3]

Quantitative Data Summary
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Property Value Source Compound
Physical State Liquid or Low Melting Solid 2-(Benzyloxy)phenol
Appearance Colorless to pale yellow 2-(Benzyloxy)phenol
Molecular Formula C13H1202 2-(Benzyloxy)phenol
Molecular Weight 200.23 g/mol 2-(Benzyloxy)phenol
Density 1.143 g/mL at 25 °C (lit.) 2-(Benzyloxy)phenol[1]
Melting Point 38°C 2-(Benzyloxy)phenol[3]
Boiling Point 173-174 °C at 13 Torr 2-(Benzyloxy)phenol[3]
Flash Point >230 °F 2-(Benzyloxy)phenol[3]

Occupational Exposure Limit

5 ppm (8-hour TWA Phenol[4][5
(Phenol) ppm ( ) [4][5]

Note: No specific occupational exposure limit has been established for 2-(Benzyloxy)phenol.
The value for phenol is provided as a conservative guideline.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling 2-(Benzyloxy)phenol. The minimum
required PPE includes:

o Eye and Face Protection: Chemical safety goggles are mandatory.[6] In situations with a
higher risk of splashing, a face shield should be worn in addition to goggles.

» Hand Protection: Nitrile or neoprene gloves are recommended.[7] Ensure to change gloves
frequently, especially if they become contaminated.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved air-purifying respirator with organic vapor cartridges and N95, R95, or P95 filters is
necessary.[1] For higher concentrations, a full-facepiece respirator may be required.[1]

o Body Protection: A laboratory coat must be worn and fully buttoned to protect against
accidental spills. For tasks with a higher risk of significant exposure, chemical-resistant
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aprons or coveralls should be considered.[7]

Operational Plan: Step-by-Step Guidance

Adherence to a strict operational plan is essential for the safe handling of 2-
(Benzyloxy)phenol.

1. Preparation and Engineering Controls:
» Work in a well-ventilated area, preferably within a chemical fume hood.[7]

e Ensure that an eyewash station and safety shower are readily accessible and unobstructed.

[6]
» Before starting work, review the Safety Data Sheet (SDS) for 2-(Benzyloxy)phenol.

o Keep the chemical away from incompatible materials such as strong oxidizing agents, strong
bases, acids, acid anhydrides, and acid chlorides.[6]

2. Handling the Chemical:
o Wear all required personal protective equipment as detailed above.

» When weighing the solid, do so in a fume hood or a ventilated balance enclosure to minimize
inhalation of dust.

» Handle the substance carefully to avoid creating dust.
e Avoid contact with skin, eyes, and clothing.[3]

e Do not eat, drink, or smoke in the handling area.

o Use non-sparking tools to prevent ignition.[3]

3. After Handling:

» Wash hands and any exposed skin thoroughly with soap and water after handling is
complete.
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o Clean the work area and any equipment used.

o Store 2-(Benzyloxy)phenol in a tightly closed container in a dry, cool, and well-ventilated
place.[3]

Disposal Plan
Chemical waste must be managed according to institutional and regulatory guidelines.
1. Uncontaminated Waste:

o Dispose of uncontaminated packaging and materials in the regular trash, provided they have
not come into contact with the chemical.

2. Contaminated Waste:

« Solid Waste: Collect contaminated solid waste (e.g., paper towels, gloves, stir bars) in a
designated, labeled, and sealed container for hazardous waste.

o Liquid Waste: Collect any solutions containing 2-(Benzyloxy)phenol in a clearly labeled,
sealed, and appropriate hazardous waste container. Do not mix with other waste streams.[8]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[9] After rinsing, the container
can be disposed of in the regular trash or recycled, depending on institutional policies.

3. Spill Response:

¢ In case of a small spill, absorb the material with an inert absorbent such as vermiculite or
sand.[3]

o Collect the absorbed material and place it in a sealed container for hazardous waste
disposal.

o For larger spills, evacuate the area and follow your institution's emergency procedures.

First Aid Measures
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Immediate action is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

o Skin Contact: Immediately flush the affected area with copious amounts of soap and water.
[11] Remove contaminated clothing. If irritation persists, seek medical attention.[11]

 Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[12]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and give them 4-8 ounces of water or milk to drink.[7] Seek immediate medical attention.

Workflow for Safe Handling of 2-(Benzyloxy)phenol
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Workflow for Safe Handling of 2-(Benzyloxy)phenol
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Caption: Safe handling workflow for 2-(Benzyloxy)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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